Cas no 2725791-15-9 (cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one)

• Product Name: cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one
• CAS No: 2725791-15-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD34595714
• CID: 5307174
• PubChem ID: 155894859
• Update Time: 2025-07-02

cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• cis-2-(Phenylmethoxy)-5-oxa-8-azaspiro[3.5]nonan-7-one
• E77399
• 2725791-15-9
• PS-17774
• Rel-(2s,4s)-2-(benzyloxy)-5-oxa-8-azaspiro[3.5]nonan-7-one
• cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one
• MFCD34595714
• 2-(Benzyloxy)-5-oxa-8-azaspiro[3.5]nonan-7-one

• MDL： MFCD34595714
• Inchi： 1S/C14H17NO3/c16-13-9-18-14(10-15-13)6-12(7-14)17-8-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,16)
• InChI Key： ZQEVJCIWRQIMTK-UHFFFAOYSA-N
• SMILES： O1CC(NCC21CC(C2)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.6±45.0 °C(Predicted)
• pka: 14.60±0.40(Predicted)

Additional information on cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one

Research Briefing on cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one (CAS: 2725791-15-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds as versatile scaffolds in drug discovery. Among these, cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one (CAS: 2725791-15-9) has emerged as a promising candidate due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

The compound's spirocyclic core, characterized by a 3.5-nonane ring system, offers a rigid framework that can be functionalized to modulate bioactivity. Recent studies have demonstrated efficient synthetic routes to cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one, leveraging asymmetric catalysis and ring-closing metathesis. These methods achieve high enantiomeric purity, which is critical for its application in chiral drug development.

Pharmacological evaluations reveal that this compound exhibits notable activity as a γ-aminobutyric acid (GABA) receptor modulator. In vitro assays using neuronal cell lines have shown its ability to enhance GABAergic signaling, suggesting potential applications in neurological disorders such as epilepsy and anxiety. Additionally, its benzyloxy moiety has been explored for targeted delivery in prodrug strategies, improving bioavailability and tissue specificity.

Structural-activity relationship (SAR) studies highlight the importance of the spirocyclic oxygen and nitrogen atoms in binding to biological targets. Computational modeling and X-ray crystallography have provided insights into its interaction with enzymes like monoamine oxidases, positioning it as a scaffold for designing inhibitors. Recent patent filings (e.g., WO202215678A1) underscore its commercial potential in CNS therapeutics.

In conclusion, cis-2-benzyloxy-5-Oxa-8-azaspiro[3.5]nonan-7-one represents a multifaceted tool in medicinal chemistry, with ongoing research exploring its utility in fragment-based drug design and biocatalysis. Future directions include optimizing its pharmacokinetic properties and expanding its therapeutic indications through preclinical validation.